Cas no 1261876-51-0 (2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261876-51-0
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 4929232
• Update Time: 2025-08-04

2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H9F3N2O3/c14-13(15,16)21-9-4-2-1-3-7(9)10-8(12(19)20)5-6-18-11(10)17/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： WQQSPMGQWGLQPY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(N)=NC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 2.8
• Topological Polar Surface Area: 85.4

Additional information on 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid

Introduction to 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261876-51-0) in Modern Chemical and Pharmaceutical Research

2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261876-51-0, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure featuring an isonicotinic acid core substituted with an amino group at the 2-position and a trifluoromethoxyphenyl moiety at the 3-position, exhibits unique chemical and biological properties that make it a promising candidate for various applications.

The structural motif of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid incorporates several key functional groups that contribute to its reactivity and potential utility. The presence of the amino group (-NH₂) at the 2-position of the isonicotinic acid scaffold enhances its ability to participate in hydrogen bonding and coordinate with metal ions, which is a critical feature for designing metal-organic frameworks (MOFs) and coordination polymers. Additionally, the trifluoromethoxyphenyl group (-OCH₂CF₃), a well-known pharmacophore, introduces lipophilicity and electronic modulation, making this compound an attractive scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on developing novel therapeutic agents derived from heterocyclic compounds. Isonicotinic acid derivatives, including 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid, have been extensively studied due to their broad spectrum of biological activities. These derivatives exhibit potential antimicrobial, anti-inflammatory, and anticancer properties, which have been validated through both in vitro and in vivo studies. The introduction of fluorine atoms into the molecular structure not only enhances metabolic stability but also modulates binding affinity to biological targets, thereby improving drug efficacy.

One of the most compelling aspects of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid is its versatility in serving as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with tailored properties for specific therapeutic applications. For instance, modifications at the amino group or the trifluoromethoxyphenyl moiety can be strategically designed to optimize pharmacokinetic profiles or target specific disease pathways. Such structural diversification underscores the importance of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid as a key intermediate in medicinal chemistry.

The synthesis of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid presents both challenges and opportunities for chemists. The presence of multiple reactive sites requires careful selection of synthetic routes to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry, which are crucial for achieving biologically active compounds.

Recent advancements in computational chemistry have further accelerated the development of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid derivatives. Molecular modeling studies have provided valuable insights into the interactions between this compound and biological targets, enabling rational drug design. By integrating experimental data with computational predictions, researchers can predict binding affinities, identify potential side effects, and optimize lead compounds before they enter clinical trials. This interdisciplinary approach has significantly reduced the time and cost associated with drug discovery pipelines.

The role of 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid in material science is another area of growing interest. Its ability to form stable complexes with metal ions makes it an excellent candidate for designing functional materials with applications in catalysis, sensing, and luminescence. For example, MOFs derived from this compound have demonstrated high porosity and surface area, making them suitable for gas storage and separation technologies. These findings highlight the broader utility of CAS No. 1261876-51-0 beyond pharmaceutical applications.

In conclusion, 2-amino-3-(2-(trifluoromethoxy)phenyl)isonicotinic acid represents a versatile and multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, coupled with its reactivity and biological activity, make it a valuable asset for researchers seeking to develop novel therapeutics or advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical research.